![molecular formula C4H2Cl2S B070043 2,5-Dichlorothiophene CAS No. 173777-89-4](/img/structure/B70043.png)
2,5-Dichlorothiophene
Overview
Description
2,5-Dichlorothiophene is a clear, colorless to slightly yellow liquid . It is mainly used as a pharmaceutical intermediate and is used in the synthesis of 3,4-disubstituted thiophenes .
Synthesis Analysis
The synthesis of this compound involves various methods. One study discusses the photochemical 6π-electrocyclization of 1,3,5-hexatriene system containing benzofuran and this compound fragments . The photoreaction regiospecifically leads to the formation of substituted benzo [b]thieno [2,3-g]benzofurans .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C4H2Cl2S . The exact mass is 151.9254266 g/mol and the molecular weight is 153.03 g/mol .
Chemical Reactions Analysis
The chemical reactions involving this compound are diverse. For instance, it has been used in the preparation of 5-phenylthiophene derivatives . More research is needed to fully understand the range of chemical reactions that this compound can participate in.
Scientific Research Applications
High-Temperature and Alkali-Resistant Materials
2,5-Dichlorothiophene has been used in the synthesis of new thermostable thio-aromatic polymers. These polymers exhibit improved melting properties and solubility in organic solvents, making them suitable for high-temperature and alkali-resistant applications, particularly in the technology of electrochemical separators (Giuffre et al., 1984).
Polymerization Research
It has been polymerized to a solid with a high yield using aluminum chloride–cupric chloride under mild conditions, resulting in materials with potential for various applications due to their unique structural properties (Ramsey & Kovacic, 1969).
Rotational Spectrum Analysis
The rotational spectrum of this compound was analyzed using Fourier transform microwave spectroscopy. This study helps in understanding the molecular structure and electron distribution, providing insights for further chemical applications (Daudet & van Wijngaarden, 2021).
Crystallography and Surface Analysis
Studies have been conducted on the crystal structure and Hirshfeld surface analysis of compounds containing this compound. Such analyses are crucial in understanding the molecular interactions and structural properties of materials for various applications (Murthy et al., 2018).
Metastable Crystalline Phases
Research has explored the stabilization processes of metastable crystalline phases in this compound. Understanding these processes is important for the development of stable and efficient materials in various technological applications (Tanimoto & Fujimori, 2011).
Synthesis of Fully Substituted Thiophenes
This compound has been used in the regio- and chemoselective synthesis of fully substituted thiophenes. This has implications for the synthesis of complex organic compounds, including pharmaceuticals (Piller & Knochel, 2009).
Nonlinear Optical Properties
Research has been conducted on the plasma activated chemical vapor deposition of polythiophene thin films using this compound. These films exhibit nonlinear optical properties, making them useful in various optical applications (Targove et al., 1991).
Safety and Hazards
properties
IUPAC Name |
2,5-dichlorothiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2Cl2S/c5-3-1-2-4(6)7-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGYBDASKYMSNCX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2Cl2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6062888 | |
Record name | Thiophene, 2,5-dichloro- | |
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Molecular Weight |
153.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear liquid with a stench; Darkens on storage; [Acros Organics MSDS] | |
Record name | 2,5-Dichlorothiophene | |
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CAS RN |
3172-52-9 | |
Record name | 2,5-Dichlorothiophene | |
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Record name | Thiophene, 2,5-dichloro- | |
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Record name | 2,5-DICHLOROTHIOPHENE | |
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Record name | Thiophene, 2,5-dichloro- | |
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Record name | Thiophene, 2,5-dichloro- | |
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Record name | 2,5-dichlorothiophene | |
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Record name | 2,5-Dichlorothiophene | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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